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Compound of Interest

Compound Name: 5-BrUTP sodium salt

Cat. No.: B15600453

Essential Safety and Handling Guide for 5-BrUTP
Sodium Salt

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount to ensure personal safety and experimental integrity. This
guide provides immediate and essential safety and logistical information for the handling and
disposal of 5-Bromouridine 5'-triphosphate (5-BrUTP) sodium salt.

Chemical Identifier:
e Product Name: 5-Bromouridine 5'-triphosphate sodium salt
e CAS Number: 161848-60-8

Hazard Identification: 5-BrUTP sodium salt is classified as a substance that can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory tasks should be conducted to
determine the appropriate level of personal protective equipment.[2] However, the following
table summarizes the minimum recommended PPE for handling 5-BrUTP sodium salt.
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PPE Category

Recommended Equipment

Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side
shields or safety goggles. A
face shield may be necessary

for splash hazards.[2]

Must be marked with "Z87" to
signify adherence to ANSI
Z87.1 standards.[2]

Hand Protection

Disposable nitrile gloves.

Minimum requirement for
incidental contact.[2] For tasks
with a higher risk of exposure,
consider double gloving or
using more robust chemical-
resistant gloves.[2][3] Gloves
must be changed immediately
if contaminated.[2][3]

Body Protection

Laboratory coat.

A fire-resistant lab coat is
recommended if working with
flammable materials in the

same procedure.[4]

Respiratory Protection

Use in a well-ventilated area. A
dust mask (e.g., N95) is
recommended, especially
when handling the powder

form.

Operations should ideally be
carried out in a chemical fume
hood to minimize inhalation
risk.[5]

Foot Protection

Closed-toe shoes.

Required for general
laboratory safety to protect
against spills and falling
objects.[2]

Operational Plan: Step-by-Step Handling Procedure

o Preparation: Before handling, ensure the work area is clean and uncluttered. Verify that a

functioning eyewash station and safety shower are readily accessible.
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» Donning PPE: Put on all required personal protective equipment as outlined in the table
above.

» Handling the Compound:

o Work in a well-ventilated area, such as a chemical fume hood, especially when handling
the solid powder to avoid dust generation.[5]

o Avoid direct contact with the skin, eyes, and clothing.[6]
o Wash hands thoroughly after handling the material.[1]
e In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek medical attention.

o Skin Contact: Take off contaminated clothing and wash the affected skin area with soap
and water. If skin irritation occurs, seek medical advice.

o Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

o Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[7]

Disposal Plan

All chemical waste, including 5-BrUTP sodium salt and any contaminated materials (e.g.,
pipette tips, gloves, and containers), must be disposed of in accordance with local, state, and
federal regulations.

o Waste Segregation: Collect all 5-BrUTP sodium salt waste in a designated, clearly labeled,
and sealed container.

¢ Disposal Method: The recommended method of disposal is through an approved waste
disposal plant. This often involves incineration by a licensed professional waste disposal
service.[5]
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e Institutional Guidelines: Always consult and adhere to your institution's specific
environmental health and safety (EHS) guidelines for chemical waste disposal.

Experimental Workflow for Safe Handling and
Disposal
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Workflow for Safe Handling and Disposal of 5-BrUTP Sodium Salt
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Caption: Workflow for the safe handling and disposal of 5-BrUTP sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

